Cas no 2229152-91-2 (methyl 2-1-(aminooxy)propan-2-ylbenzoate)

• Product Name: methyl 2-1-(aminooxy)propan-2-ylbenzoate
• CAS No: 2229152-91-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6369433
• PubChem ID: 165968022
• Update Time: 2025-05-20

methyl 2-1-(aminooxy)propan-2-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(aminooxy)propan-2-ylbenzoate
• methyl 2-[1-(aminooxy)propan-2-yl]benzoate
• EN300-1792132
• 2229152-91-2

• Inchi： 1S/C11H15NO3/c1-8(7-15-12)9-5-3-4-6-10(9)11(13)14-2/h3-6,8H,7,12H2,1-2H3
• InChI Key： ZJURQLNHRZUTSN-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC=CC=1C(=O)OC)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.6Ų

Additional information on methyl 2-1-(aminooxy)propan-2-ylbenzoate

Introduction to Methyl 2-1-(aminooxy)propan-2-ylbenzoate (CAS No: 2229152-91-2)

Methyl 2-1-(aminooxy)propan-2-ylbenzoate, identified by its CAS number 2229152-91-2, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to the class of benzoate derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development.

The molecular structure of Methyl 2-1-(aminooxy)propan-2-ylbenzoate consists of a benzoate core substituted with a 1-(aminooxy)propan-2-yl group. This unique structural feature contributes to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry. The presence of the aminooxy functional group enhances its potential as a building block for more complex molecules, particularly in the synthesis of bioactive compounds.

In recent years, there has been growing interest in benzoate derivatives due to their reported pharmacological effects. Studies have indicated that compounds with similar structures may exhibit properties such as anti-inflammatory, antioxidant, and antimicrobial activities. The specific arrangement of atoms in Methyl 2-1-(aminooxy)propan-2-ylbenzoate suggests that it could be a promising candidate for further investigation in these areas.

One of the most compelling aspects of Methyl 2-1-(aminooxy)propan-2-ylbenzoate is its potential role in the development of novel therapeutic agents. Researchers have been exploring ways to leverage its structural features to create molecules with enhanced efficacy and reduced side effects. For instance, modifications to the benzoate core or the 1-(aminooxy)propan-2-yl group could lead to compounds with improved bioavailability and target specificity.

The synthesis of Methyl 2-1-(aminooxy)propan-2-ylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These methods are essential for producing the compound in sufficient quantities for both laboratory research and potential industrial applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Methyl 2-1-(aminooxy)propan-2-ylbenzoate. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers predict its pharmacological effects more accurately. These computational approaches complement traditional experimental methods and accelerate the drug discovery process.

In addition to its pharmaceutical potential, Methyl 2-1-(aminooxy)propan-2-ylbenzoate has shown promise in material science applications. Its unique chemical properties make it suitable for use as a precursor in the synthesis of polymers and coatings with enhanced durability and functionality. The ability to incorporate this compound into various materials could lead to innovations in industries ranging from construction to electronics.

The future prospects for Methyl 2-1-(aminooxy)propan-2-ylbenzoate are vast, driven by ongoing research and technological advancements. As our understanding of its properties grows, so does the potential for new applications. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in harnessing its full potential and translating laboratory findings into tangible benefits for society.

In conclusion, Methyl 2-1-(aminooxy)propan-2-ylbenzoate (CAS No: 2229152-91-2) represents a significant advancement in the field of organic chemistry. Its unique structure and versatile reactivity position it as a valuable tool for researchers exploring new frontiers in drug development and material science. As scientific exploration continues, this compound is poised to play an increasingly important role in shaping the future of chemical innovation.